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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380

An In-Depth Technical Guide to Disperse Black 9

This technical guide provides a comprehensive overview of Disperse Black 9, tailored for
researchers, scientists, and drug development professionals. It covers the dye's chemical and
physical properties, manufacturing processes, analytical methodologies, and toxicological
profile.

Chemical Identity and Properties

Disperse Black 9 is a monoazo dye known for its use in coloring synthetic fibers and, to a
lesser extent, in cosmetics such as non-oxidative hair dye formulations. Its chemical identity
and key properties are summarized below.

Data Presentation: Chemical and Physical Properties
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Property Value Reference
2-[4-[(4-aminophenyl)diazenyl]-

IUPAC Name N-(2- [PubChem]
hydroxyethyl)anilino]ethanol
C.l. 111301, 2,2"-[[4-[(4-

Synonyms aminophenyl)azo]phenyllimino]  [Santa Cruz Biotechnology]
bisethanol
20721-50-0 (Current), 12222-

CAS Number [PubChem]
69-4 (Deprecated)

Molecular Formula C16H20N4O2 [PubChem]

Molecular Weight 300.36 g/mol [PubChem]

Appearance Violet dye [MedchemExpress.com]

N Sparingly soluble in water, )
Solubility [Santa Cruz Biotechnology]

soluble in organic solvents

Manufacturing and Synthesis

The industrial synthesis of Disperse Black 9 is a multi-step process involving well-established

azo dye chemistry.

Synthesis Pathway

The manufacturing process can be summarized in three main stages:

« Diazotization: An aromatic amine, typically 4-nitrobenzenamine, is converted into a

diazonium salt. This reaction is conducted at low temperatures (0-5 °C) using nitrous acid,

which is generated in situ from sodium nitrite and a strong acid like hydrochloric acid.[1]

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, N,N-

dihydroxyethylaniline, to form the azo chromophore.[1]

e Reduction: The nitro group on the initial aromatic amine is reduced to an amino group,

yielding the final Disperse Black 9 molecule.[1]
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Experimental Protocols
General Synthesis Protocol

The synthesis of Disperse Black 9 begins with the diazotization of 4-nitroaniline. This is
achieved by reacting it with sodium nitrite in an acidic medium (e.g., hydrochloric acid) at a
controlled temperature of 0-5°C to form the diazonium salt.[1] This reactive intermediate is then
coupled with N,N-dihydroxyethylaniline. The subsequent step involves the reduction of the nitro
group to an amine, which completes the synthesis of the dye.[1] The crude product is then
purified, often through recrystallization, washed to remove residual salts and acids, and dried to
a powder.

Analytical Methodology: Purity Assessment via HPLC

High-Performance Liquid Chromatography (HPLC) coupled with an ultraviolet (UV) detector is
the primary method for assessing the purity of Disperse Black 9.

Objective: To quantify the main dye component and detect synthesis-related impurities.
e Instrumentation: HPLC system with a UV detector.

o Mobile Phase: A suitable gradient of organic solvents (e.g., acetonitrile) and buffered
agueous solutions.

» Stationary Phase: A C18 reversed-phase column is typically used.

o Detection: The wavelength for detection is set based on the absorbance maximum of the
dye, for instance, at 436 nm.

o Sample Preparation: A stock solution of Disperse Black 9 is prepared in a suitable solvent,
such as dimethyl sulfoxide (DMSO) or a mixture of methanol and water, and then diluted to
various concentrations for calibration. For stability testing, the dye has been formulated in
0.5% (w/v) methylcellulose solution in water or DMSO.

e Analysis: The retention time and peak area of the main component are compared against a
reference standard to determine purity. Commercial lots of Disperse Black 9 used for
toxicological testing have shown a dye content of approximately 52.6%, often mixed with
lignosulfate as a dispersant.
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Toxicology and Biocompatibility

Disperse Black 9 has undergone toxicological evaluation, particularly in the context of its use

in hair dye formulations.

Data Presentation: Toxicological Summary

Endpoint Result

Reference

Slightly toxic to practicall
Acute Oral Toxicity oy P Y

[Cosmetics Info]

nontoxic
Acute Intraperitoneal Toxicity Practically nontoxic [Cosmetics Info]
Eye Irritation Non-irritating [Cosmetics Info]
Skin Irritation Non-irritating [Cosmetics Info]

Not sensitizing in some
Skin Sensitization studies, but a sensitizing

potential cannot be excluded

[Cosmetics Info, European

Commission]

o Non-mutagenic in four different
Mutagenicity assay systems

[Cosmetics Info]

A hair dye formulation
Carci it containing the dye was not
arcinogenici
J Y carcinogenic when applied

dermally in a lab test.

[Cosmetics Info]

Moderate cytotoxic effect on
Cytotoxicity human hepatoma (HepG-2)
cells

[Benchchem]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Disperse Black 9 is

safe for use as a hair dye ingredient at the concentrations found in commercial products.

[Cosmetics Info] In the European Union, its use in non-oxidative hair dye products is permitted

at a maximum concentration of 0.3%. [Cosmetics Info]

Environmental Fate and Degradation
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As an azo dye, the environmental degradation of Disperse Black 9 is a key consideration. The
primary degradation pathway involves the reductive cleavage of the azo bond (-N=N-). This
process is more likely to occur under anaerobic conditions, such as in sediments, leading to the
formation of aromatic amines. The dye is generally persistent under aerobic environmental
conditions. Advanced oxidation processes, such as those using Fenton's reagent, can also
degrade the dye by generating hydroxyl radicals that attack the azo linkage.

Visualized Workflows and Pathways
Diagrams
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Synthesis Workflow for Disperse Black 9

Step 1: Diazotization

4-Nitrobenzenamine

NaNO: + HCI (0-5°C)

Step 2: Azo Coupling

N,N-dihydroxyethylaniline

Coupling Reaction

Diazonium Salt Intermediate

Step 3: Reduction

Reducing Agent (e.g., NazS)

Reduction of Nftro Group

Nitro-Azo Intermediate

Disperse Black 9 (Crude)

Step 4: Pvurification

Washing & Drying

Final Product: Disperse Black 9 Powder

Click to download full resolution via product page

Caption: A diagram illustrating the multi-step synthesis of Disperse Black 9.
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Analytical Workflow for Disperse Black 9 Purity

Sample Preparation
(Dissolve in DMSO)

'

Injection into HPLC System

'

Separation on C18 Column
(Reversed-Phase)

'

UV Detection
(e.g., 436 nm)

'

Data Acquisition
(Chromatogram)

'

Data Analysis
(Peak Integration & Comparison to Standard)

Result: Purity (%)

Click to download full resolution via product page

Caption: Workflow for assessing the purity of Disperse Black 9 via HPLC.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1585380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Degradation Pathway of Disperse Black 9
Disperse Black 9
(Azo Dye)

Anaerobic Conditions
(e.g., Sediments)

Reductive Cleavage of Azo Bond (-N=N-)

Click to download full resolution via product page

Caption: The primary anaerobic degradation pathway for Disperse Black 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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